Cas no 896301-81-8 (2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896301-81-8
• MF: C₁₅H₁₅ClN₂O₂S
• MW: 322.809801340103
• CID: 5478405
• Update Time: 2025-06-08

2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorobenzoyl)amino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C15H15ClN2O2S/c1-8-9(2)21-15(12(8)14(20)17-3)18-13(19)10-6-4-5-7-11(10)16/h4-7H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： LVMUPVKVQPKYSN-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC=C2Cl)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide

2-(2-Chlorobenzamido)-N,4,5-Trimethylthiophene-3-Carboxamide: A Comprehensive Overview

2-(2-Chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896301-81-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thiophene ring and a chlorobenzamido group. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a subject of interest for various applications, including drug discovery and development.

The chemical structure of 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide is defined by its molecular formula C₁₆H₁₆ClN₂O₂S. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is a common motif in many biologically active molecules. The presence of the chlorobenzamido group adds further complexity and potential for specific interactions with biological targets. This combination of structural features suggests that the compound may exhibit diverse pharmacological properties.

Recent studies have explored the biological activities of 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide has also been investigated for its antimicrobial activity. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The mechanism of action of 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide is not yet fully understood. However, preliminary research suggests that it may interact with specific enzymes or receptors involved in inflammatory and microbial pathways. For instance, it has been hypothesized that the compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Further studies are needed to elucidate the exact molecular targets and mechanisms responsible for its biological effects.

In terms of pharmacokinetics, early data indicate that 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide has favorable absorption and distribution properties. It is rapidly absorbed following oral administration and distributes well to various tissues. The compound also exhibits good metabolic stability and low toxicity in preclinical models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

The safety profile of 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide has been evaluated in several preclinical studies. Toxicity assessments in rodents have shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, more extensive safety evaluations are required to ensure its suitability for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide in various disease conditions. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic profiles in healthy volunteers. Phase II trials are planned to assess its therapeutic potential in patients with inflammatory diseases and bacterial infections.

In conclusion, 2-(2-chlorobenzamido)-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 896301-81-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.